4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid

• IUPAC Name: 4-[(4,8-dimethyl-2-oxochromen-7-yl)oxymethyl]benzoic acid
• InChI: InChI=1S/C19H16O5/c1-11-9-17(20)24-18-12(2)16(8-7-15(11)18)23-10-13-3-5-14(6-4-13)19(21)22/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key: JOGWJRNUEUOPQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2C)OCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol

Description

4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid is a synthetic compound that has been widely used in scientific research. It is also known as Coumarin-7-carboxylic acid and has the chemical formula C20H18O5. This compound belongs to the family of coumarins, which are natural or synthetic compounds that have a benzopyrone structure.

Mechanism of Action

The mechanism of action of 4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
Studies have shown that 4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid in lab experiments is its availability and ease of synthesis. It is also relatively stable and can be stored for extended periods. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential applications in other areas of research.

Synthesis Methods

The synthesis of 4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid involves the reaction of 7-hydroxycoumarin with 4-(chloromethyl)benzoic acid in the presence of a base such as potassium carbonate. The resulting product is then purified by column chromatography to obtain a pure compound.

Scientific Research Applications

4-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid has been used in various scientific research applications. It has been studied for its potential anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes.